Cas no 55450-48-1 (11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro-)
55450-48-1 structure
Product Name:11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro-
CAS No:55450-48-1
MF:C12H16N2O
MW:204.268242835999
CID:351866
Update Time:2024-01-28
11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro- Chemical and Physical Properties
Names and Identifiers
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- 11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro-
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- Inchi: 1S/C12H16N2O/c15-12-9-5-1-2-6-10(9)13-11-7-3-4-8-14(11)12/h1-8H2
- InChI Key: QXWQPROQZDHELH-UHFFFAOYSA-N
- SMILES: N1C2=C(CCCC2)C(=O)N2CCCCC=12
Computed Properties
- Exact Mass: 204.12638
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Melting Point: 168-170 °C(Solv: acetone (67-64-1); hexane (110-54-3))
- Boiling Point: 346.8±25.0 °C(Predicted)
- PSA: 32.67
- pka: 3.70±0.20(Predicted)
11H-Pyrido[2,1-b]quinazolin-11-one, 1,2,3,4,6,7,8,9-octahydro- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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